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Compound of Interest

Compound Name: 6-(Di-Boc-amino)-2-bromopyridine

Cat. No.: B1316325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-(Di-Boc-amino)-2-
bromopyridine, a key building block in modern organic synthesis and drug discovery. This

document details its chemical and physical properties, provides a plausible experimental

protocol for its synthesis, and discusses its reactivity and potential applications in the

development of novel therapeutics.

Core Properties and Data
6-(Di-Boc-amino)-2-bromopyridine, also known as tert-butyl N-(6-bromopyridin-2-yl)-N-(tert-

butoxycarbonyl)carbamate, is a disubstituted pyridine derivative. The presence of the di-Boc

protected amine and the bromine atom at strategic positions makes it a versatile intermediate

for a variety of chemical transformations.

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1316325?utm_src=pdf-interest
https://www.benchchem.com/product/b1316325?utm_src=pdf-body
https://www.benchchem.com/product/b1316325?utm_src=pdf-body
https://www.benchchem.com/product/b1316325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Scheme

2-Amino-6-bromopyridine

6-(Di-Boc-amino)-2-bromopyridine

 (Boc)2O, DMAP (cat.) 
 THF, rt 

Purification Workflow

Crude Product

Column Chromatography

 Silica Gel 
 Hexanes/EtOAc 

Pure 6-(Di-Boc-amino)-2-bromopyridine
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Cross-Coupling Applications

6-(Di-Boc-amino)-2-bromopyridine

Suzuki Coupling

 R-B(OH)2 
 Pd catalyst, base 

Sonogashira Coupling

 R-C≡CH 
 Pd/Cu catalyst, base 

Buchwald-Hartwig Amination

 R2NH 
 Pd catalyst, base 

Aryl or Heteroaryl Substitution Alkynyl Substitution Amino Substitution
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To cite this document: BenchChem. [In-depth Technical Guide to 6-(Di-Boc-amino)-2-
bromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316325#6-di-boc-amino-2-bromopyridine-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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